Cas no 137592-12-2 (Taxifolin 7-O-rhamnoside)

• Product Name: Taxifolin 7-O-rhamnoside
• CAS No: 137592-12-2
• MF: C₂₁H₂₂O₁₁
• MW: 450.392787456512
• CID: 2035368
• PubChem ID: 24721355
• Update Time: 2025-05-24

Taxifolin 7-O-rhamnoside Chemical and Physical Properties

Names and Identifiers

• Taxifolin 7-rhamnoside
• Taxifolin 7-O-rhamnoside
• (2R,3R)-7-[(6-Deoxy-alpha-L-mannopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5-dihydroxy-4H-1-benzopyran-4-one
• 2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3-dihydrochromen-4-one
• (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3-dihydrochromen-4-one
• Dihydroquercetin 7-rhamnoside
• Taxifolin 7-O-a-L-rhamnoside
• s3295
• (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,5-dihydroxy-7-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)chroman-4-one
• Taxifolin 7-O-α-L-rhamnoside
• HY-N4310
• (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}-2,3-dihydro-1-benzopyran-4-one
• MS-28164
• AKOS040760732
• CS-0032715
• F82190
• 137592-12-2
• Taxifolin 7-O-rhamnoside(2R,3R)-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3-dihydrochromen-4-one; Taxifolin 7-O-a-L-rhamnoside
• 1ST182784
• DA-58315
• MSK182784

• Inchi： 1S/C21H22O11/c1-7-15(25)17(27)19(29)21(30-7)31-9-5-12(24)14-13(6-9)32-20(18(28)16(14)26)8-2-3-10(22)11(23)4-8/h2-7,15,17-25,27-29H,1H3/t7-,15-,17+,18-,19+,20+,21-/m0/s1
• InChI Key： HNGAZJABJOAMSW-FHXNIQKESA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1C=C(C2C([C@@H]([C@@H](C3C=CC(=C(C=3)O)O)OC=2C=1)O)=O)O

Computed Properties

• Exact Mass: 450.11621151 g/mol
• Monoisotopic Mass: 450.11621151 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 186
• Molecular Weight: 450.4

Experimental Properties

• Color/Form: Powder
• Density: 1.675±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 832.5±65.0 °C at 760 mmHg
• Flash Point: 293.9±27.8 °C
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Taxifolin 7-O-rhamnoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Taxifolin 7-O-rhamnoside

Exploring the Benefits and Applications of Taxifolin 7-O-rhamnoside (CAS No. 137592-12-2)

Taxifolin 7-O-rhamnoside, a naturally occurring flavonoid glycoside, has garnered significant attention in recent years due to its potential health benefits and applications in nutraceuticals, cosmetics, and pharmaceuticals. With the growing interest in plant-derived bioactive compounds, this compound stands out for its antioxidant, anti-inflammatory, and metabolic regulatory properties. Its CAS number, 137592-12-2, is frequently searched by researchers and industry professionals seeking high-purity standards for their studies or formulations.

The compound is derived from the glycosylation of taxifolin (also known as dihydroquercetin), a well-studied flavonoid found in plants like Siberian larch and milk thistle. The addition of a rhamnose sugar moiety enhances its solubility and bioavailability, making Taxifolin 7-O-rhamnoside a more effective candidate for therapeutic and cosmetic applications. Recent studies highlight its role in combating oxidative stress, a key factor in aging and chronic diseases, which aligns with the rising demand for anti-aging and longevity-focused ingredients.

In the nutraceutical industry, Taxifolin 7-O-rhamnoside is gaining traction as a supplement ingredient. Consumers are increasingly searching for "natural antioxidants for immune support" or "plant-based anti-inflammatory compounds," and this compound fits perfectly into these trends. Its ability to modulate cellular pathways linked to inflammation and oxidative damage makes it a promising candidate for formulations targeting joint health, cardiovascular wellness, and skin vitality. Researchers are also investigating its potential synergistic effects with other flavonoids, such as quercetin and resveratrol, to enhance bioavailability and efficacy.

From a cosmetic perspective, Taxifolin 7-O-rhamnoside is being explored for its skin-brightening and protective properties. Searches like "natural ingredients for hyperpigmentation" or "flavonoids for UV protection" reflect consumer interest in science-backed, plant-derived solutions. The compound's ability to inhibit tyrosinase activity and scavenge free radicals positions it as a valuable ingredient in serums, creams, and sunscreens. Brands focusing on clean beauty and sustainable sourcing are particularly drawn to its natural origin and multifunctional benefits.

In pharmaceutical research, CAS No. 137592-12-2 is being studied for its potential in metabolic syndrome management. With the global rise in diabetes and obesity, keywords like "natural compounds for blood sugar control" or "flavonoids and insulin sensitivity" are highly relevant. Preliminary studies suggest that Taxifolin 7-O-rhamnoside may improve glucose metabolism and lipid profiles, though further clinical trials are needed to validate these effects. Its low toxicity profile and natural sourcing make it an attractive candidate for drug development.

Quality and sourcing are critical for Taxifolin 7-O-rhamnoside, as variations in extraction methods can impact purity and efficacy. Suppliers and manufacturers often search for "high-purity 137592-12-2 standards" or "reliable taxifolin glycoside suppliers" to ensure consistent product quality. Advanced techniques like HPLC and NMR are employed to verify the compound's structural integrity, meeting the stringent requirements of research and commercial applications.

As the demand for evidence-based natural compounds grows, Taxifolin 7-O-rhamnoside is poised to play a pivotal role in multiple industries. Whether you're a formulator seeking innovative ingredients or a researcher exploring flavonoid therapeutics, this compound offers a compelling blend of science and nature. Its versatility and safety profile ensure it remains a key focus in the evolving landscape of bioactive plant derivatives.